Cas no 2137623-57-3 ((Pentan-3-yl)({1-[4-(trifluoromethyl)phenyl]propyl})amine)

• Product Name: (Pentan-3-yl)({1-[4-(trifluoromethyl)phenyl]propyl})amine
• CAS No: 2137623-57-3
• MF: C₁₅H₂₂F₃N
• MW: 273.337094783783
• CID: 6518282
• PubChem ID: 165475681
• Update Time: 2025-08-03

(Pentan-3-yl)({1-[4-(trifluoromethyl)phenyl]propyl})amine Chemical and Physical Properties

Names and Identifiers

• EN300-844332
• 2137623-57-3
• (pentan-3-yl)({1-[4-(trifluoromethyl)phenyl]propyl})amine
• (Pentan-3-yl)({1-[4-(trifluoromethyl)phenyl]propyl})amine

• Inchi： 1S/C15H22F3N/c1-4-13(5-2)19-14(6-3)11-7-9-12(10-8-11)15(16,17)18/h7-10,13-14,19H,4-6H2,1-3H3
• InChI Key： GNDYFEDXDNEQEU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CC)NC(CC)CC)(F)F

Computed Properties

• Exact Mass: 273.17043419g/mol
• Monoisotopic Mass: 273.17043419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12Ų

Additional information on (Pentan-3-yl)({1-[4-(trifluoromethyl)phenyl]propyl})amine

Comprehensive Overview of (Pentan-3-yl)({1-[4-(trifluoromethyl)phenyl]propyl})amine (CAS No. 2137623-57-3)

The compound (Pentan-3-yl)({1-[4-(trifluoromethyl)phenyl]propyl})amine, identified by its CAS No. 2137623-57-3, is a specialized organic amine with a unique structural framework. This molecule features a pentan-3-yl group and a 1-[4-(trifluoromethyl)phenyl]propyl moiety, which contribute to its distinct chemical and physical properties. The presence of the trifluoromethyl group enhances its lipophilicity, making it a subject of interest in pharmaceutical and agrochemical research. Researchers are increasingly exploring its potential applications due to its structural versatility and reactivity.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their widespread use in drug discovery and material science. The CAS No. 2137623-57-3 compound aligns with this trend, as its trifluoromethylphenyl group is known to improve metabolic stability and bioavailability in bioactive molecules. This has led to heightened interest in its synthesis and derivatization, particularly in the context of developing novel amine-based therapeutics. The compound's potential as a building block for small-molecule inhibitors or ligands is also under investigation, reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, (Pentan-3-yl)({1-[4-(trifluoromethyl)phenyl]propyl})amine can be prepared through reductive amination or nucleophilic substitution reactions, leveraging its amine functionality. Its pentan-3-yl chain offers flexibility for further modifications, enabling the creation of diverse analogs. This adaptability is particularly valuable in combinatorial chemistry, where rapid scaffold diversification is essential. Moreover, the compound's trifluoromethyl group is resistant to metabolic degradation, a feature highly sought after in the design of long-acting pharmaceuticals.

The compound's physicochemical properties, such as its logP and pKa, are critical for understanding its behavior in biological systems. These parameters influence its absorption, distribution, and excretion profiles, making it a promising candidate for pharmacokinetic studies. Researchers are also examining its potential role in central nervous system (CNS) drug development, given the ability of amine derivatives to cross the blood-brain barrier. Such applications are particularly relevant in addressing unmet medical needs in neurology and psychiatry.

In the agrochemical sector, CAS No. 2137623-57-3 is being explored for its herbicidal and fungicidal properties. The trifluoromethyl group is a common motif in crop protection agents, and this compound's unique structure could lead to new modes of action. Its compatibility with sustainable farming practices is another area of interest, as the industry shifts toward eco-friendly solutions. The compound's stability under environmental conditions further enhances its appeal for agricultural applications.

As the scientific community continues to investigate (Pentan-3-yl)({1-[4-(trifluoromethyl)phenyl]propyl})amine, its potential extends beyond traditional domains. For instance, its use in material science for designing fluorinated polymers or coatings is gaining traction. The compound's ability to impart hydrophobicity and chemical resistance makes it valuable for advanced material formulations. This interdisciplinary relevance underscores its importance in both academic and industrial research.

In conclusion, CAS No. 2137623-57-3 represents a versatile and promising compound with broad applicability. Its unique combination of amine and trifluoromethyl functionalities positions it at the forefront of innovation in multiple fields. Whether in drug discovery, agrochemicals, or material science, this molecule offers exciting opportunities for further exploration and development. As research progresses, its full potential is likely to be unlocked, paving the way for groundbreaking advancements.